N-[2-(4-chlorophenyl)ethyl]-N'-(4-fluorobenzyl)thiourea

• IUPAC Name: 1-[2-(4-chlorophenyl)ethyl]-3-[(4-fluorophenyl)methyl]thiourea
• InChI: InChI=1S/C16H16ClFN2S/c17-14-5-1-12(2-6-14)9-10-19-16(21)20-11-13-3-7-15(18)8-4-13/h1-8H,9-11H2,(H2,19,20,21)
• InChI Key: GXQVXCIXWBYDAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=S)NCC2=CC=C(C=C2)F)Cl
• Molecular Formula: C16H16ClFN2S
• Molecular Weight: 322.8 g/mol

Description

N-[2-(4-chlorophenyl)ethyl]-N'-(4-fluorobenzyl)thiourea, also known as FC-77, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FC-77 is a thiourea derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively. In

Mechanism of Action

The mechanism of action of N-[2-(4-chlorophenyl)ethyl]-N'-(4-fluorobenzyl)thiourea is not fully understood, but it has been shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis. This compound has also been shown to inhibit the growth of cancer cells by inducing oxidative stress and DNA damage.
Biochemical and Physiological Effects:
This compound has been shown to exhibit antitumor activity in various cancer cell lines, including breast cancer, lung cancer, and leukemia. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to exhibit anti-inflammatory activity and has been studied for its potential use in treating inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-[2-(4-chlorophenyl)ethyl]-N'-(4-fluorobenzyl)thiourea has several advantages for lab experiments, including its high purity and stability. However, this compound has some limitations, including its low solubility in water and its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the study of N-[2-(4-chlorophenyl)ethyl]-N'-(4-fluorobenzyl)thiourea, including the development of more efficient synthesis methods, the exploration of its potential applications in drug discovery and material science, and the investigation of its mechanism of action and biochemical effects in more detail. This compound could also be studied for its potential use in combination therapy with other anticancer agents or for its potential use in combination with immunotherapy. Additionally, the development of this compound derivatives with improved solubility and bioavailability could lead to the development of more effective anticancer agents.

Synthesis Methods

N-[2-(4-chlorophenyl)ethyl]-N'-(4-fluorobenzyl)thiourea can be synthesized using various methods, including the reaction of 4-chlorophenethylamine with 4-fluorobenzylisothiocyanate. Another method involves the reaction of 4-chlorophenethylamine with 4-fluorobenzaldehyde, followed by the reaction with ammonium thiocyanate. The synthesis of this compound has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

N-[2-(4-chlorophenyl)ethyl]-N'-(4-fluorobenzyl)thiourea has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. This compound has been shown to exhibit antitumor activity and has been studied as a potential anticancer agent. It has also been studied for its potential use as a fluorescent probe for imaging biological systems. This compound has been used as a ligand for the synthesis of metal-organic frameworks and has been studied for its potential use in gas separation and storage.